Cas no 2091555-66-5 (5-(trifluoromethyl)-1,3-dioxan-5-amine)

• Product Name: 5-(trifluoromethyl)-1,3-dioxan-5-amine
• CAS No: 2091555-66-5
• MF: C₅H₈F₃NO₂
• MW: 171.117732048035
• MDL: MFCD30668326
• CID: 5239927
• Update Time: 2025-06-07

5-(trifluoromethyl)-1,3-dioxan-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxan-5-amine, 5-(trifluoromethyl)-
• 5-(trifluoromethyl)-1,3-dioxan-5-amine

• MDL： MFCD30668326
• Inchi： 1S/C5H8F3NO2/c6-5(7,8)4(9)1-10-3-11-2-4/h1-3,9H2
• InChI Key： HOLKOENFJRUFBP-UHFFFAOYSA-N
• SMILES： O1CC(C(F)(F)F)(N)COC1

Additional information on 5-(trifluoromethyl)-1,3-dioxan-5-amine

Introduction to 5-(trifluoromethyl)-1,3-dioxan-5-amine (CAS No. 2091555-66-5)

5-(trifluoromethyl)-1,3-dioxan-5-amine, identified by its Chemical Abstracts Service (CAS) number 2091555-66-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dioxaneamine class, characterized by its unique structural framework that incorporates a trifluoromethyl group and an amine functional group. The presence of these substituents imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The trifluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in the development of small-molecule inhibitors targeting various therapeutic pathways. Recent studies have highlighted the utility of trifluoromethyl-substituted compounds in creating more robust pharmacophores, which are essential for achieving prolonged drug efficacy and reduced side effects.

In the realm of pharmaceutical research, 5-(trifluoromethyl)-1,3-dioxan-5-amine has been investigated for its potential role in the synthesis of novel therapeutic agents. Its dioxane core provides a versatile scaffold that can be modified to yield a wide range of derivatives with tailored biological activities. For instance, researchers have utilized this compound as a precursor in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The amine functionality further allows for facile conjugation with other pharmacophores, enabling the design of hybrid molecules with enhanced target specificity.

One of the most compelling aspects of 5-(trifluoromethyl)-1,3-dioxan-5-amine is its compatibility with modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups or to construct complex molecular architectures. These synthetic strategies have enabled the rapid assembly of analogues that can be screened for biological activity. The trifluoromethyl group, in particular, has been shown to improve lipophilicity and resistance to enzymatic degradation, which are key factors in drug-like properties.

The dioxan moiety itself contributes to the compound's solubility and bioavailability, making it an attractive candidate for further development. This structural feature is particularly relevant in oral formulations, where solubility is often a limiting factor for drug absorption. Additionally, the amine group can participate in hydrogen bonding interactions within biological targets, enhancing binding affinity and selectivity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 5-(trifluoromethyl)-1,3-dioxan-5-amine. Molecular modeling studies have revealed insights into its interactions with biological targets at an atomic level. These simulations have guided experimental efforts by predicting optimal modifications and predicting potential side effects before costly laboratory trials are conducted.

In clinical settings, derivatives of this compound have shown promise as lead candidates for treating a variety of diseases. For example, researchers have explored its potential as an antiviral agent by modifying its structure to inhibit viral protease enzymes. The trifluoromethyl group's electron-withdrawing nature helps stabilize reactive intermediates during metabolic processes, reducing the likelihood of off-target effects.

The synthesis and application of 5-(trifluoromethyl)-1,3-dioxan-5-amine also highlight the importance of green chemistry principles in pharmaceutical development. Efforts have been made to optimize synthetic routes to minimize waste and energy consumption while maintaining high yields and purity standards. Such environmentally conscious approaches are increasingly integral to drug discovery programs as regulatory pressures and public awareness regarding sustainability grow.

Future research directions may focus on expanding the chemical space accessible through modifications of 5-(trifluoromethyl)-1,3-dioxan-5-amine. Techniques such as directed evolution or DNA-encoded libraries could be employed to identify novel derivatives with enhanced therapeutic profiles. Additionally, exploring its potential as a chiral building block could open avenues for developing enantiomerically pure drugs with improved pharmacokinetic properties.

In summary, 5-(trifluoromethyl)-1,3-dioxan-5-amine (CAS No. 2091555-66-5) represents a significant advancement in medicinal chemistry due to its versatile structural framework and functional attributes. Its incorporation into drug discovery pipelines has yielded promising candidates for treating diverse diseases while adhering to modern synthetic and computational methodologies.